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Compound of Interest

Compound Name: 5-Amino-2-(trifluoromethyl)pyridine

Cat. No.: B027028

This guide provides critical safety and logistical information for handling 5-Amino-2-
(trifluoromethyl)pyridine, a compound utilized in the synthesis of pharmaceuticals and other
chemical products.[1][2] Adherence to these procedures is vital for ensuring the safety of all
laboratory personnel.

Hazard Summary: 5-Amino-2-(trifluoromethyl)pyridine is a toxic compound that can be
harmful if swallowed, inhaled, or comes into contact with skin.[1][3] It is known to cause serious
eye irritation, skin irritation, and may lead to an allergic skin reaction.[1][4][5] Inhalation can
result in respiratory tract irritation, and in severe cases of exposure, it has been reported to
cause methemoglobinemia and toxic encephalopathy.[2]

Quantitative Data

For quick reference, the following table summarizes key quantitative data for 5-Amino-2-
(trifluoromethyl)pyridine.
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Property Value Reference
CAS Number 106877-33-2 [4][6]
Molecular Formula C6H5F3N2 [41[5]
Molecular Weight 162.11 g/mol [4]

Melting Point 39-43 °C [41[6]
Boiling Point 92-94 °C at 0.01 mmHg [5][6]

Flash Point >110 °C (>230 °F) - closed cup  [4]
Appearance White to light yellow or brown 51171

crystalline powder
Solubility Slightly soluble in water [1][5]

Hazard Class

6.1

[1]

Packing Group

[1]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach is crucial for the safe handling of this compound. The following workflow

outlines the necessary steps from preparation to cleanup.

1. Preparation and Engineering Controls:

o Ventilation: All work with 5-Amino-2-(trifluoromethyl)pyridine must be conducted in a

certified chemical fume hood to minimize inhalation exposure.[8][9]

» Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible.[10]

o Material Gathering: Before starting, gather all necessary equipment and reagents to avoid

leaving the designated work area.

N

. Personal Protective Equipment (PPE):
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e Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[11][12]

» Skin Protection: A lab coat must be worn.[8] Chemical-resistant gloves are mandatory. Nitrile
or neoprene gloves are recommended; latex gloves are not suitable.[9] Inspect gloves for
any damage before use.[8]

o Respiratory Protection: If a fume hood is not available or if there is a risk of exceeding
exposure limits, a NIOSH-approved respirator with appropriate cartridges for organic vapors
and particulates should be used.[4][8][11]

3. Handling:

» Weighing and Transfer: Weigh and transfer the solid compound within the fume hood to
prevent the generation of dust and aerosols.[12]

» Spill Prevention: Handle the compound with care to avoid spills. Use a secondary container
for transport if necessary.

e Heating: When heating, be mindful of the flash point and use appropriate heating methods
(e.g., a heating mantle controlled by a thermostat).

4. Storage:
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[1][12][13]

e Incompatibilities: Store away from oxidizing agents.[1]

Security: For toxic substances, it is recommended to store them in a locked cabinet.[5][14]

Disposal Plan

Proper disposal of 5-Amino-2-(trifluoromethyl)pyridine and its waste is essential to prevent
environmental contamination and comply with regulations.

o Waste Collection: All waste containing this compound, including contaminated consumables
(e.g., gloves, weighing paper, pipette tips) and spill cleanup materials, must be treated as
hazardous waste.[10]
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o Waste Segregation: Collect waste in a designated, properly labeled, and sealed container.
Do not mix with other waste streams unless explicitly permitted by your institution's safety
protocols.

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent (e.g.,
acetone or ethanol). The rinsate must be collected as hazardous waste.[8] After rinsing, the
container should be disposed of according to institutional and local regulations.

o Spill Cleanup:

o For small spills within a fume hood, use an inert absorbent material (e.g., sand or
vermiculite) to contain the spill.[10]

o Place the absorbed material into a sealed container for hazardous waste disposal.[15]

o Decontaminate the spill area with an appropriate solvent and then wash with soap and
water.[10]

o For large spills, evacuate the area and contact your institution's environmental health and
safety department.

Experimental Workflow and Safety Diagram

The following diagram illustrates the key decision points and safety protocols for handling 5-
Amino-2-(trifluoromethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Amino-2-(trifluoromethyl)pyridine, 98% 1 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

2. Toxic Encephalopathy and Methemoglobinemia after 5-Amino-2-(trifluoromethyl)pyridine
Poisoning - PMC [pmc.ncbi.nlm.nih.gov]

3. ww.chemblink.com [ww.chemblink.com]

4. 5-5F7K-2-(=FF E)MHIE 96% | Sigma-Aldrich [sigmaaldrich.com]

5. echemi.com [echemi.com]

6. 5-Amino-2-(trifluoromethyl)pyridine | 106877-33-2 [m.chemicalbook.com]

7. 5-Amino-2-(trifluoromethyl)pyridine | 106877-33-2 | TClI AMERICA [tcichemicals.com]
8. benchchem.com [benchchem.com]

9. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
10. benchchem.com [benchchem.com]

11. benchchem.com [benchchem.com]

12. acrospharma.co.kr [acrospharma.co.kr]

13. carlroth.com [carlroth.com]

14. aksci.com [aksci.com]

15. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 5-Amino-2-
(trifluoromethyl)pyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027028#personal-protective-equipment-for-handling-
5-amino-2-trifluoromethyl-pyridine]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b027028?utm_src=pdf-custom-synthesis
https://www.fishersci.com/shop/products/5-amino-2-trifluoromethyl-pyridine-98-thermo-scientific/AAH5696803
https://www.fishersci.com/shop/products/5-amino-2-trifluoromethyl-pyridine-98-thermo-scientific/AAH5696803
https://pmc.ncbi.nlm.nih.gov/articles/PMC9656071/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9656071/
http://ww.chemblink.com/MSDS/MSDSFiles/34486-23-2Apollo.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/640107
https://www.echemi.com/produce/pr2303073858-5-amino-2-trifluoromethylpyridine.html
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB8156042.htm
https://www.tcichemicals.com/US/en/p/A1816
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_4_Diphenylpyridine.pdf
https://postapplescientific.com/handling-pyridine-best-practices-and-precautions/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Carboxy_2_5_tetrazolyl_pyridine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_3_Dihydrofuro_2_3_c_pyridine.pdf
http://acrospharma.co.kr/pdffiles/msds/573762-62-6.pdf
https://www.carlroth.com/medias/SDB-CP07-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODcwNzh8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwWXk4NU1qQXhPRFV6T0Rrd05Ua3dMMU5FUWw5RFVEQTNYMGxGWDBWT0xuQmtaZ3xjYWUxYjY3MGFkMzI3NDM5MTI5ZGVlNmJmNWU1MDJlODc0MGJkYTg0NTg2ZjA4NzA0YWU3MDhkYTZiM2ZlYTg1
https://aksci.com/sds/W3211_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC01522_msds.pdf
https://www.benchchem.com/product/b027028#personal-protective-equipment-for-handling-5-amino-2-trifluoromethyl-pyridine
https://www.benchchem.com/product/b027028#personal-protective-equipment-for-handling-5-amino-2-trifluoromethyl-pyridine
https://www.benchchem.com/product/b027028#personal-protective-equipment-for-handling-5-amino-2-trifluoromethyl-pyridine
https://www.benchchem.com/product/b027028#personal-protective-equipment-for-handling-5-amino-2-trifluoromethyl-pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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